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Compound of Interest

Compound Name: SNG-1153

Cat. No.: B610900 Get Quote

Disclaimer: No Safety Data Sheet (SDS) specifically for "SNG-1153" has been identified. The

following safety information is based on the SDS for a similarly cataloged product, S7653 from

Sigma-Aldrich, which is stated to be a non-hazardous substance. However, the chemical

identity of SNG-1153 has not been definitively confirmed as identical to S7653. Therefore, it is

imperative to handle SNG-1153 with caution, treating it as a potentially hazardous compound

of unknown toxicity. The information provided here should be used as a guideline and

supplemented by a thorough risk assessment conducted by qualified personnel.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling SNG-1153, a novel anticancer agent.

[1] The protocols outlined below are designed to ensure the safe handling, storage, and

disposal of this compound.

Personal Protective Equipment (PPE)
Given the unknown nature of SNG-1153, a comprehensive approach to personal protection is

mandatory. The following PPE should be worn at all times when handling the compound:
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be ANSI/ISEA Z87.1

compliant.

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Check for tears

before and during use.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and personal clothing.

Respiratory Protection N95 or Higher Respirator

Recommended when handling

the powder outside of a

certified chemical fume hood.

Engineering Controls
To minimize exposure, all handling of powdered SNG-1153 should be performed within a

certified chemical fume hood. The fume hood provides primary containment and protects the

user from inhaling airborne particles.

Handling and Storage Procedures
Handling:

Weighing: Weigh the powdered compound within the chemical fume hood. Use a dedicated,

labeled weigh boat.

Solution Preparation: Prepare solutions within the chemical fume hood. Add the solvent to

the powdered SNG-1153 slowly to avoid splashing.

General Hygiene: Avoid all direct contact with the compound. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly with soap and water after handling and before leaving

the laboratory.

Storage:

Store SNG-1153 in a tightly sealed, clearly labeled container.
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The storage area should be cool, dry, and well-ventilated.

Store away from incompatible materials (strong acids, bases, and oxidizing agents).

Spill and Emergency Procedures
Spill:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, gently cover the powder with an absorbent material (e.g.,

vermiculite, sand).

Clean: Wearing appropriate PPE, carefully scoop the contained material into a labeled,

sealed waste container.

Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by

soap and water.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
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All waste containing SNG-1153, including empty containers, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.

Collect all waste in a designated, labeled, and sealed container.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Do not dispose of SNG-1153 down the drain or in the regular trash.

SNG-1153 Mechanism of Action
Research has shown that SNG-1153 acts as a novel anticancer agent by inhibiting the growth

of lung cancer stem/progenitor cells.[1] The mechanism of action involves the induction of β-

catenin phosphorylation, which subsequently leads to its down-regulation.[1]

SNG-1153 Phosphorylation β-catenin Down-regulationInduces Cancer Stem Cell
Growth Inhibition

Leads to

Click to download full resolution via product page

Caption: SNG-1153 signaling pathway in lung cancer stem cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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